Cas no 2228931-11-9 (5-(2-azidoethyl)-2-chloropyridine)

• Product Name: 5-(2-azidoethyl)-2-chloropyridine
• CAS No: 2228931-11-9
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 6300670
• PubChem ID: 152123968
• Update Time: 2025-06-13

5-(2-azidoethyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-azidoethyl)-2-chloropyridine
• 2228931-11-9
• EN300-1982175

• Inchi： 1S/C7H7ClN4/c8-7-2-1-6(5-10-7)3-4-11-12-9/h1-2,5H,3-4H2
• InChI Key： VFVARRSFHFMXML-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 182.0359239g/mol
• Monoisotopic Mass: 182.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27.2Ų

Additional information on 5-(2-azidoethyl)-2-chloropyridine

Introduction to 5-(2-azidoethyl)-2-chloropyridine (CAS No. 2228931-11-9)

5-(2-azidoethyl)-2-chloropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2228931-11-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a pyridine core substituted with both a chloro and an azidoethyl group, presents unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The pyridine ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a chloro group at the 2-position enhances the electrophilicity of the pyridine ring, facilitating further functionalization through nucleophilic substitution reactions. Concurrently, the 2-azidoethyl side chain introduces reactivity that can be exploited in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex molecular architectures.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutics. 5-(2-azidoethyl)-2-chloropyridine has been explored as a key building block in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in generating derivatives with potential antimicrobial and anti-inflammatory properties. The azido group, in particular, has been leveraged to introduce clickable handles for proteomic studies and to develop probes for imaging applications.

The compound's versatility stems from its ability to undergo multiple transformations while retaining the integrity of the pyridine scaffold. Researchers have utilized 5-(2-azidoethyl)-2-chloropyridine to develop libraries of compounds for high-throughput screening (HTS) campaigns. These efforts have led to the identification of novel scaffolds with improved pharmacokinetic profiles and reduced toxicity compared to earlier analogs. The chloro group serves as a handle for further derivatization, allowing chemists to fine-tune solubility, metabolic stability, and binding affinity.

In the context of modern synthetic methodologies, 5-(2-azidoethyl)-2-chloropyridine has been integrated into flow chemistry protocols, enabling scalable and efficient production of complex derivatives. Flow chemistry offers advantages such as improved reproducibility, reduced solvent consumption, and enhanced safety profiles by minimizing exothermic reactions. This approach has been particularly beneficial when handling reactive intermediates like those containing azido groups, which require careful handling due to their potential instability under certain conditions.

One notable application of 5-(2-azidoethyl)-2-chloropyridine is in the development of bioconjugates for targeted drug delivery systems. By incorporating azido-functionalized pyridines into polymers or nanoparticles, researchers can create platforms for site-specific delivery of therapeutic agents. The click chemistry enabled by azido groups allows for rapid conjugation with biomolecules such as antibodies or peptides, facilitating the creation of immunotherapeutics with enhanced efficacy and reduced off-target effects.

The compound's role in material science is also emerging as a promising area of research. Functionalized pyridines are increasingly being used to develop organic semiconductors and light-emitting diodes (OLEDs). The electron-withdrawing nature of the chloro group and the electron-donating effect of the azidoethyl chain can be tailored to modulate charge transport properties. This has implications for creating more efficient electronic devices and advanced materials with applications in optoelectronics and sensors.

Future directions in the study of 5-(2-azidoethyl)-2-chloropyridine may explore its potential in green chemistry initiatives. By optimizing synthetic routes to minimize waste and energy consumption, researchers can align with sustainable practices while maintaining high yields and purity standards. Additionally, computational modeling techniques are being employed to predict reactivity patterns and design derivatives with specific functionalities before experimental validation.

In conclusion,5-(2-azidoethyl)-2-chloropyridine (CAS No. 2228931-11-9) represents a versatile intermediate with broad applications across pharmaceuticals, materials science, and biotechnology. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists aiming to develop innovative solutions to global challenges in health and technology.